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Compound of Interest

Compound Name: 2-((2-Nitrophenyl)thio)benzoic acid

Cat. No.: B1584463 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-((2-Nitrophenyl)thio)benzoic acid
(CAS No. 19806-43-0) is readily available in the public domain. The following information is a

synthesized safety profile based on the known hazards of its constituent functional groups: a

nitrophenyl group, a thioether linkage, and a benzoic acid moiety. This guide is intended for

researchers, scientists, and drug development professionals and should be used as a

preliminary risk assessment tool. It is not a substitute for a manufacturer-provided SDS.

Presumed Hazard Identification and Classification
Based on the analysis of structurally related compounds such as 2-nitrobenzoic acid,

thiobenzoic acid, and nitrophenols, 2-((2-Nitrophenyl)thio)benzoic acid is presumed to be

hazardous. The following hazard classifications are likely:

Skin Corrosion/Irritation: Category 2.[1][2] Benzoic acid and thiobenzoic acid derivatives are

known to cause skin irritation.

Serious Eye Damage/Eye Irritation: Category 2.[1][2] Similar compounds are known to cause

serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system).[1][2] May

cause respiratory irritation.

Acute Toxicity (Oral): While not definitively classified, related nitrophenols are harmful if

swallowed.[3]
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Pictograms (Presumed):

alt text

Signal Word (Presumed): WARNING

Hazard Statements (Presumed):

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

May be harmful if swallowed.

Precautionary Statements (Presumed):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4][5]

P332+P313: If skin irritation occurs: Get medical advice/attention.

Physical and Chemical Properties
Limited quantitative data is available for the target compound. The following table summarizes

the known information and provides a comparison with related compounds.
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Property
2-((2-
Nitrophenyl)thio)be
nzoic acid

2-Nitrobenzoic Acid Thiobenzoic Acid

CAS Number 19806-43-0 552-16-9 98-91-9

Molecular Formula C13H9NO4S C7H5NO4 C7H6OS

Molecular Weight 275.28 g/mol 167.12 g/mol 138.19 g/mol

Appearance
Not specified (likely a

solid)

Yellow crystalline

solid[4]

Yellow-orange

liquid[6]

Melting Point Not specified 146-148 °C 15-18 °C[6]

Boiling Point Not specified Not specified
103-105 °C @ 12

mmHg[6]

Flash Point Not specified Not specified >110 °C[6]

Solubility Not specified Soluble in water[2] Not specified

Toxicological Information
No specific toxicological data (e.g., LD50, LC50) is available for 2-((2-
Nitrophenyl)thio)benzoic acid. The toxicological properties are inferred from its functional

groups.

Nitrophenyl Group: Nitrophenols can cause headaches, drowsiness, nausea, and cyanosis

upon acute exposure.[7] High levels can lead to methemoglobinemia.[8]

Thioether Linkage: Low molecular weight thioethers are often characterized by a strong,

unpleasant odor (stench).[6] While the toxicity of the thioether linkage itself is not well-

defined in this context, the presence of sulfur necessitates caution.

Benzoic Acid Moiety: Benzoic acid and its derivatives are generally of low acute toxicity but

can cause irritation to the skin, eyes, and respiratory tract.[9]

The following table presents available acute toxicity data for a related compound.
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Compound Route Species Value

Thiobenzoic Acid Oral Rat ATE > 2000 mg/kg[1]

Inhalation Rat ATE > 20 mg/l[1]

Experimental Protocols
As no specific SDS is available, no experimental protocols for determining the safety data of 2-
((2-Nitrophenyl)thio)benzoic acid are cited. However, standard OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for determining

chemical safety data. For instance:

Acute Oral Toxicity: OECD Guideline 423 (Acute Oral toxicity - Acute Toxic Class Method)

Skin Irritation/Corrosion: OECD Guideline 439 (In Vitro Skin Irritation: Reconstructed Human

Epidermis Test Method)

Eye Irritation/Corrosion: OECD Guideline 492 (Reconstructed human cornea-like Epithelium

(RhCE) test method for identifying chemicals not requiring classification and labelling for eye

irritation or serious eye damage)

Handling and Storage
Handling: Use in a well-ventilated area.[5] Avoid contact with skin, eyes, and clothing.[1]

Avoid formation of dust and aerosols.[10] Wash hands thoroughly after handling.[6]

Storage: Store in a cool, dry, and well-ventilated place.[4][10] Keep container tightly closed.

Some sources suggest refrigeration (2-8°C).

First-Aid Measures
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[1][6]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[1][6] If skin

irritation persists, call a physician.[1]
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[5][10] Get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[6] Get medical

attention if symptoms occur.

Logical Relationships and Workflows
The following diagrams illustrate the logical flow for risk assessment and emergency response

when handling a chemical with presumed hazards like 2-((2-Nitrophenyl)thio)benzoic acid.
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Risk Assessment

Implementation of Controls

Safe Handling Procedure

Identify Chemical:
2-((2-Nitrophenyl)thio)benzoic acid

Gather Safety Information
(No specific SDS available)

Analyze Structural Analogues
(2-Nitrobenzoic acid, Thiobenzoic acid)

Infer Potential Hazards
(Irritant, Harmful)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Execute Experiment

Proper Waste Disposal

Click to download full resolution via product page

Caption: Risk assessment and control implementation workflow.
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Route of Exposure Immediate First-Aid Actions

Medical Attention

Exposure Incident

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Wash with Plenty of Water
(min. 15 mins)

Rinse Eyes with Water
(min. 15 mins)

Rinse Mouth, Drink Water

Seek Medical Attention
if Symptoms Persist
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Caption: Decision tree for first-aid measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584463#2-2-nitrophenyl-thio-benzoic-acid-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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